3,4-Dihydro-alpha-methyl-1H-2-benzopyran-1-ethanamine

• CAS RN: 170856-86-7
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 1-(3,4-dihydro-1H-isochromen-1-yl)propan-2-amine
• InChI: InChI=1S/C12H17NO/c1-9(13)8-12-11-5-3-2-4-10(11)6-7-14-12/h2-5,9,12H,6-8,13H2,1H3
• InChI Key: JPAWYZRLFHNBHD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1C2=CC=CC=C2CCO1)N

Description

3,4-Dihydro-alpha-methyl-1H-2-benzopyran-1-ethanamine is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (-)-(isochroman-1-yl)acetone (LXXXIV, 0.73 g), ammonium acetate (1.48 g), methanol (2.5 ml), and THF (2.5 ml) is stirred for 25 min and then acetic acid (1.5 ml) and sodium cyanoborohydride (0.48 g) are added. After stirring for 2 hr, the mixture is concentrated and the residue is stirred with dichloromethane and sodium hydroxide (4N). The mixture is extracted with dichloromethane and washed with saline/sodium hydroxide (1N). The organic phase is separated and dried over sodium sulfate to give 2-[(-)-isochroman-1-yl]-(±)-1-methylethylamine.